Cas no 18249-94-0 (1H-Benzimidazole-1-methanamine(9CI))

• Product Name: 1H-Benzimidazole-1-methanamine(9CI)
• CAS No: 18249-94-0
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 122865
• PubChem ID: 12677559
• Update Time: 2025-04-18

1H-Benzimidazole-1-methanamine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-methanamine(9CI)
• benzimidazol-1-ylmethanamine
• SCHEMBL73224
• 1-(1H-Benzimidazol-1-yl)methanamine
• 18249-94-0
• (1H-Benzo[d]imidazol-1-yl)methanamine
• DTXSID10506568
• AKOS006360013
• N-aminomethylbenzimidazole

• Inchi： 1S/C8H9N3/c9-5-11-6-10-7-3-1-2-4-8(7)11/h1-4,6H,5,9H2
• InChI Key： YKVYGWIKNONFHL-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)CN

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84